1-Cyclopropyl-3-methyl-3-(methylamino)butan-2-one
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Overview
Description
1-Cyclopropyl-3-methyl-3-(methylamino)butan-2-one is a chemical compound with the molecular formula C9H17NO It is characterized by a cyclopropyl group attached to a butanone backbone, with a methylamino substituent
Preparation Methods
The synthesis of 1-Cyclopropyl-3-methyl-3-(methylamino)butan-2-one can be achieved through several synthetic routes. One common method involves the reaction of cyclopropylmethyl ketone with methylamine under controlled conditions. The reaction typically requires a catalyst and is conducted at elevated temperatures to facilitate the formation of the desired product . Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including the use of continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
1-Cyclopropyl-3-methyl-3-(methylamino)butan-2-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of alcohol derivatives.
Scientific Research Applications
1-Cyclopropyl-3-methyl-3-(methylamino)butan-2-one has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s structural features make it a candidate for studying enzyme interactions and metabolic pathways.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 1-Cyclopropyl-3-methyl-3-(methylamino)butan-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
1-Cyclopropyl-3-methyl-3-(methylamino)butan-2-one can be compared with similar compounds such as:
1-Butanol, 3-methyl-3-(methylamino): This compound shares a similar backbone but differs in the presence of a hydroxyl group instead of a ketone.
2-Cyclopropyl-3-methyl-butan-2-ol: Another structurally related compound with a hydroxyl group at the second carbon position
These comparisons highlight the unique structural features and reactivity of this compound, making it a valuable compound for various research applications.
Properties
Molecular Formula |
C9H17NO |
---|---|
Molecular Weight |
155.24 g/mol |
IUPAC Name |
1-cyclopropyl-3-methyl-3-(methylamino)butan-2-one |
InChI |
InChI=1S/C9H17NO/c1-9(2,10-3)8(11)6-7-4-5-7/h7,10H,4-6H2,1-3H3 |
InChI Key |
DEVZXVXNKXLTIZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C(=O)CC1CC1)NC |
Origin of Product |
United States |
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